Cas no 109282-40-8 (7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, monoethyl ester, (exo,exo)- (9CI))
109282-40-8 structure
Product Name:7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, monoethyl ester, (exo,exo)- (9CI)
CAS No:109282-40-8
MF:C10H14O5
MW:214.215163707733
CID:160369
PubChem ID:176109
Update Time:2025-04-19
7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, monoethyl ester, (exo,exo)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, monoethyl ester, (exo,exo)- (9CI)
- 109282-40-8
- 7-Oxabicyclo(2.2.1)heptane-2,3-dicarboxylic acid, monoethyl ester, (exo,exo)-
- 3-(Ethoxycarbonyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
- (exo,exo)-Monoethyl 7-oxabicyclo(2.2.1)heptane-2,3-dicarboxylate
- DTXSID60911082
-
- Inchi: 1S/C10H14O5/c1-2-14-10(13)8-6-4-3-5(15-6)7(8)9(11)12/h5-8H,2-4H2,1H3,(H,11,12)/t5-,6+,7+,8-/m1/s1
- InChI Key: LVRCGKQYGUKJKS-VGRMVHKJSA-N
- SMILES: O1[C@@H]2CC[C@H]1[C@@H](C(=O)OCC)[C@H]2C(=O)O
Computed Properties
- Exact Mass: 214.084
- Monoisotopic Mass: 214.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- Density: 1.317
- Boiling Point: 350.3°C at 760 mmHg
- Flash Point: 137.9°C
- Refractive Index: 1.514
7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, monoethyl ester, (exo,exo)- (9CI) Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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